Cas no 23861-85-0 (1-(4-isothiocyanatophenyl)-4-methylpiperazine)
23861-85-0 structure
Product Name:1-(4-isothiocyanatophenyl)-4-methylpiperazine
CAS No:23861-85-0
MF:C12H15N3S
MW:233.332600831985
CID:1109567
PubChem ID:13718397
Update Time:2025-04-20
1-(4-isothiocyanatophenyl)-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-isothiocyanatophenyl)-4-methyl-Piperazine
- 1-(4-isothiocyanatophenyl)-4-methylpiperazine
- 4-(4-Methylpiperazino)-phenyl isothiocyanate
- 1-(4-isothiocyanato-phenyl)-4-methylpiperazine
- 1-(4-isothiocyanato-phenyl)-4-methyl-piperazine
- 23861-85-0
- EN300-12004872
- SCHEMBL517105
- DXXKATNBNNUIAW-UHFFFAOYSA-N
- p-(4-methylpiperazino)phenyl isothiocyanate
- G50660
- DB-328587
-
- Inchi: 1S/C12H15N3S/c1-14-6-8-15(9-7-14)12-4-2-11(3-5-12)13-10-16/h2-5H,6-9H2,1H3
- InChI Key: DXXKATNBNNUIAW-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 233.09885
- Monoisotopic Mass: 233.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 18.84
1-(4-isothiocyanatophenyl)-4-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12004872-0.05g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.05g |
$443.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.1g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.1g |
$464.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.25g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.25g |
$485.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.5g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.5g |
$507.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-1.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 1g |
$528.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-2.5g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 2.5g |
$1034.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-5.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 5g |
$1530.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-10.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 10g |
$2269.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-50mg |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 50mg |
$443.0 | 2023-10-03 | ||
| Enamine | EN300-12004872-100mg |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 100mg |
$464.0 | 2023-10-03 |
1-(4-isothiocyanatophenyl)-4-methylpiperazine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
23861-85-0 (1-(4-isothiocyanatophenyl)-4-methylpiperazine) Related Products
- 84381-54-4(4-Diethylaminophenyl isothiocyanate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk